Cas no 1314966-39-6 (1,2]oxazolo[5,4-d]pyrimidin-3-amine)

• Product Name: 1,2]oxazolo[5,4-d]pyrimidin-3-amine
• CAS No: 1314966-39-6
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 5981270
• PubChem ID: 55289751
• Update Time: 2024-01-15

1,2]oxazolo[5,4-d]pyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,2]oxazolo[5,4-d]pyrimidin-3-amine
• Isoxazolo[5,4-d]pyrimidin-3-amine
• [1,2]oxazolo[5,4-d]pyrimidin-3-amine
• US10888567, Compound 12
• AKOS006362171
• BDBM477117
• SCHEMBL17498413
• EN300-6450937
• 1314966-39-6

• Inchi： 1S/C5H4N4O/c6-4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H2,6,9)
• InChI Key： REINGZOTPYBONL-UHFFFAOYSA-N
• SMILES： C1=NC=C2C(N)=NOC2=N1

Computed Properties

• Exact Mass: 136.03851076g/mol
• Monoisotopic Mass: 136.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Boiling Point: 356.2±22.0 °C(Predicted)
• pka: 0.84±0.50(Predicted)